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Compound of Interest

Compound Name: 2,4-Dinitrotoluene

Cat. No.: B7769740 Get Quote

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2,4-Dinitrotoluene (2,4-DNT) in a laboratory setting. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Chemical Safety Data
2,4-Dinitrotoluene is a yellow, crystalline solid that is highly toxic and presents a significant

health risk.[1] It is classified as a probable human carcinogen and is suspected of causing

genetic defects and damaging fertility.[2] The substance is combustible and can form explosive

dust-air mixtures.[3]
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Property Value Source

CAS Number 121-14-2 [4]

Appearance Orange-yellow, crystalline solid [1]

Flash Point 207 °C (closed cup)

Hazards

Toxic if swallowed, in contact

with skin, or inhaled.[5] May

cause cancer and genetic

defects. Dangerous explosion

hazard, especially with heat or

pressure.[1] Very toxic to

aquatic life.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 2,4-DNT. The required equipment

varies based on the specific task being performed. Always consult the Safety Data Sheet (SDS)

for detailed information.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

http://www.cofferxm.com/2,4-dinitrotoluene.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://www.chemicalbook.com/msds/dinitrotoluene.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://www.chemicalbook.com/msds/dinitrotoluene.pdf
https://gpcah.public-health.uiowa.edu/wp-content/uploads/2024/04/Unit-7_Personal-Protective-Equipment_newApr24.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

/ Weighing

Safety glasses

with side shields

or chemical

splash goggles.

[3][7]

Chemical-

resistant gloves

(e.g., Nitrile,

Butyl rubber).[6]

Lab coat or

chemical-

resistant apron.

[6]

Use in a well-

ventilated area or

chemical fume

hood.[3]

Mixing / Pouring

Concentrates

Snug-fitting

chemical splash

goggles and a

face shield.[7][8]

Elbow-length,

unlined

chemical-

resistant gloves.

[7]

Chemical-

resistant suit or

apron over

coveralls.[6][9]

NIOSH-approved

respirator if not in

an enclosed

system or fume

hood.[1]

Spill Cleanup

Full-face shield

and chemical

splash goggles.

[7]

Heavy-duty,

chemical-

resistant gloves.

[8]

Chemical

protection suit.

NIOSH-approved

supplied-air

respirator with a

full facepiece.[1]

Emergency

Response
Full-face shield.

Chemical-

resistant gloves.

Full chemical

protection suit.

Self-contained

breathing

apparatus

(SCBA).[1]

Operational Plans: Step-by-Step Guidance
Safe Handling and Storage Protocol
Adherence to proper handling procedures is critical to prevent exposure and accidents.

Preparation:

Obtain Special Instructions: Before use, obtain and read all safety precautions and the SDS.

Designate Area: Handle 2,4-DNT in a designated area, such as a chemical fume hood, to

control exposure.[1]

Assemble PPE: Put on all required PPE as specified in the table above.
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Prevent Ignition: Ensure the work area is free of open flames and use non-sparking tools.[5]

Handling:

Avoid Dust: Handle the solid material carefully to avoid generating dust.[3] A closed system

is recommended.

Portioning: If transferring the substance, use dry, clean-up procedures and avoid creating

dust clouds.[3]

Prohibitions: Do not eat, drink, or smoke in the handling area.[5]

Storage:

Container: Keep the container tightly closed and store it in a dry, well-ventilated place.[3]

Security: Store in a locked cabinet or an area accessible only to authorized personnel.

Incompatibilities: Store separately from strong bases, oxidizing agents, reducing agents, and

foodstuffs.[1]

Emergency Procedures
Immediate and correct response to an exposure or spill is crucial.

Chemical Exposure First Aid:

General Advice: Remove the individual from the source of exposure immediately.[1] First

responders must protect themselves.

Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected skin with

large amounts of soap and water and seek medical attention.[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids apart.[3] Remove contact lenses if possible.[1] Seek immediate medical

attention.[1][3]
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Inhalation: Move the person to fresh air and have them rest.[5] If breathing has stopped,

begin artificial respiration.[1] Seek prompt medical attention.[1][5]

Ingestion: Rinse the mouth with water.[5] Immediately call a poison center or doctor. Do not

induce vomiting in an unconscious person.

Spill and Leak Cleanup:

Evacuate: Evacuate non-essential personnel from the spill area and secure entry.[1]

Eliminate Ignition Sources: Remove all sources of ignition.[1]

Contain Spill:

For solid spills, moisten the material first to prevent dusting.[1]

For liquid spills, cover with dry sand, earth, or another non-combustible absorbent

material.[1]

Collect Waste: Carefully sweep the substance into covered, sealed containers for disposal.

Decontaminate: Ventilate and wash the area thoroughly after the cleanup is complete.[1]

Seek Expert Advice: Consult an expert for the disposal of the collected waste.

Disposal Plan
Disposal of 2,4-DNT and its waste must be handled as hazardous waste in accordance with

federal, state, and local regulations.[1]

Small Quantities: For small amounts, NIOSH recommends sweeping the material onto paper

or other flammable material and incinerating it in a suitable combustion chamber.[10]

Large Quantities: Larger quantities should be reclaimed if possible. If not, they should be

dissolved in fuel oil and atomized in a suitable combustion chamber.[10] Controlled

incineration with an alkaline scrubber is the ultimate disposal method.[10]
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Containers: Dispose of contents and containers at an approved waste disposal plant. Do not

wash away into the sewer system.

Experimental and Logistical Workflow Visualization
The following diagram illustrates the standard workflow for handling 2,4-Dinitrotoluene in a

laboratory setting, from acquisition to disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Emergency Response
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Caption: Workflow for safe handling of 2,4-Dinitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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